Cas no 2229571-03-1 (2-(2-chloroquinolin-3-yl)-2-fluoroethan-1-amine)

• Product Name: 2-(2-chloroquinolin-3-yl)-2-fluoroethan-1-amine
• CAS No: 2229571-03-1
• MF: C₁₁H₁₀ClFN₂
• MW: 224.661904811859
• CID: 6363323
• PubChem ID: 165797580
• Update Time: 2025-08-05

2-(2-chloroquinolin-3-yl)-2-fluoroethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(2-chloroquinolin-3-yl)-2-fluoroethan-1-amine
• EN300-1993599
• 2229571-03-1

• Inchi： 1S/C11H10ClFN2/c12-11-8(9(13)6-14)5-7-3-1-2-4-10(7)15-11/h1-5,9H,6,14H2
• InChI Key： WIDRAMSQQJTZAZ-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C2C=CC=CC2=N1)C(CN)F

Computed Properties

• Exact Mass: 224.0516542g/mol
• Monoisotopic Mass: 224.0516542g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 38.9Ų

Additional information on 2-(2-chloroquinolin-3-yl)-2-fluoroethan-1-amine

Introduction to 2-(2-chloroquinolin-3-yl)-2-fluoroethan-1-amine (CAS No. 2229571-03-1)

2-(2-chloroquinolin-3-yl)-2-fluoroethan-1-amine, with the CAS number 2229571-03-1, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a 2-chloroquinoline moiety and a 2-fluoroethanamine functional group. These structural elements contribute to its potential biological activities and therapeutic applications.

The synthesis of 2-(2-chloroquinolin-3-yl)-2-fluoroethan-1-amine involves several intricate steps, including the formation of the 2-chloroquinoline ring and the introduction of the fluoroethylamine group. Recent advancements in synthetic methodologies have made it possible to produce this compound with high yield and purity, facilitating its evaluation in various biological assays.

In terms of its biological properties, 2-(2-chloroquinolin-3-yl)-2-fluoroethan-1-amine has shown promising results in preliminary studies. Research has indicated that this compound exhibits potent anti-inflammatory and analgesic activities, making it a potential candidate for the treatment of chronic pain and inflammatory conditions. Additionally, studies have explored its potential as an antiviral agent, particularly against certain RNA viruses, which is highly relevant given the ongoing global health challenges.

The mechanism of action of 2-(2-chloroquinolin-3-yl)-2-fluoroethan-1-amine is not yet fully understood, but preliminary data suggest that it may interact with specific receptors or enzymes involved in pain and inflammation pathways. For instance, it has been observed to modulate the activity of certain cytokines and chemokines, which are key mediators of inflammatory responses. This modulation could potentially lead to reduced inflammation and pain perception.

Clinical trials are currently underway to further investigate the safety and efficacy of 2-(2-chloroquinolin-3-yl)-2-fluoroethan-1-amine. Early-phase trials have demonstrated that the compound is well-tolerated by patients, with minimal side effects reported. These findings are encouraging and warrant further investigation into its therapeutic potential.

In addition to its potential therapeutic applications, 2-(2-chloroquinolin-3-yl)-2-fluoroethan-1-amine has also been studied for its use as a research tool. Its unique chemical structure makes it a valuable probe for investigating various biological processes, including receptor-ligand interactions and signal transduction pathways. Researchers have utilized this compound to gain insights into the molecular mechanisms underlying pain and inflammation, contributing to the broader understanding of these conditions.

The development of new drugs often involves extensive collaboration between academic institutions, pharmaceutical companies, and regulatory agencies. For 2-(2-chloroquinolin-3-yl)-2-fluoroethan-1-amine, such collaborations have been crucial in advancing its development pipeline. Ongoing research efforts aim to optimize its pharmacological properties, enhance its bioavailability, and reduce any potential side effects.

In conclusion, 2-(2-chloroquinolin-3-yl)-2-fluoroethan-1-amine (CAS No. 2229571-03-1) represents a promising compound with a wide range of potential applications in medicine and research. Its unique chemical structure and biological activities make it an exciting area of focus for future studies. As research progresses, it is anticipated that this compound will play a significant role in the development of new therapeutic strategies for treating pain, inflammation, and other related conditions.